2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine

• Molecular Formula: C17H12N2S2
• Molecular Weight: 308.4 g/mol
• SMILES: C1=CC=C(C=C1)C2=C(C3=C(S2)N=C(C=C3)C4=CC=CS4)N
• InChI: InChI=1S/C17H12N2S2/c18-15-12-8-9-13(14-7-4-10-20-14)19-17(12)21-16(15)11-5-2-1-3-6-11/h1-10H,18H2
• InChIKey: VNMDBDKHWOSRAF-UHFFFAOYSA-N

2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine: A Differentiated Scaffold

2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine (CAS 1351833-58-3, MF C₁₇H₁₂N₂S₂, MW 308.42 g/mol) is a fully aromatic thieno[2,3-b]pyridine derivative bearing a phenyl group at the C-2 position and a thiophen-2-yl substituent at C-6, with a free 3-amino group . This compound belongs to a broader class of 3-amino-thieno[2,3-b]pyridines that have demonstrated potent antiproliferative activity against the NCI60 human tumor cell line panel, with the most active derivatives achieving GI₅₀ values in the 20–40 nM range across melanoma, breast, lung, CNS, and leukemia cell lines [1]. Critically, the C-2 phenyl substitution distinguishes this compound from the well-characterized 15-PGDH inhibitor series (e.g., SW033291, which bears a butylsulfinyl group at C-2) and renders it pharmacologically orthogonal to prostaglandin-related pathways [2].

Anticancer cell-panel screening: thieno[2,3-b]pyridine scaffold with reported growth inhibition class

Selectivity control for 15-PGDH studies: C-2 phenyl removes prostaglandin-related activity

Free 3-amino building block for library synthesis; achiral at C-2 simplifies characterization

• [1] Arabshahi, H.J.; Leung, E.; Barker, D.; Reynisson, J. The development of thieno[2,3-b]pyridine analogues as anticancer agents applying in silico methods. Med. Chem. Commun. 2014, 5, 186–191. DOI: 10.1039/C3MD00320E. View Source
• [2] Antczak, M.I.; et al. Structural Insights into Novel 15-Prostaglandin Dehydrogenase Inhibitors. Molecules 2021, 26(19), 5903. DOI: 10.3390/molecules26195903. View Source

Why 2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine Is Irreplaceable

Substitution at the C-2 position is the single most critical determinant of target engagement within the 3-amino-thieno[2,3-b]pyridine chemotype. In the 15-PGDH inhibitor series, the C-2 butylsulfinyl group of SW033291 engages in essential binding interactions with Ser138, Tyr151, and Gln148 in the 15-PGDH active site that are analogous to those of the natural substrate PGE₂; replacement of this sulfoxide with a methylsulfonyl group (SW033290) reduces 15-PGDH inhibitory potency by ~5,000-fold (IC₅₀ from ~1–3 nM to 525 nM) [1]. The target compound, bearing a C-2 phenyl group with no heteroatom hydrogen-bonding capacity at this position, is predicted to have negligible 15-PGDH activity, making it an unsuitable substitute in prostaglandin modulation studies but a valuable selectivity control. Conversely, in anticancer screening contexts, the 2-phenyl-6-thiophenyl substitution pattern may confer distinct PLC or kinase inhibitory profiles that are not replicated by the sulfoxide-bearing analogs. Generic interchange without verifying target-specific C-2 SAR therefore risks either complete loss of desired pharmacology or unintended off-target activity [2].

Target engagement C-2 phenyl substitution eliminates 15-PGDH binding; cannot serve as SW033291 surrogate in prostaglandin assays

SAR divergence Anticancer activity profile may not replicate sulfoxide-bearing analogs; target-specific C-2 SAR must be verified

Physicochemical shift Higher estimated lipophilicity and absent sulfoxide may alter solubility, permeability, and assay compatibility

• [1] BindingDB entry for BDBM53662 (SW033290 / 2-methanesulfonyl-4-phenyl-6-thiophen-2-yl-thieno[2,3-b]pyridin-3-amine). 15-PGDH IC₅₀ = 525 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=53662. View Source
• [2] Antczak, M.I.; et al. Structural Insights into Novel 15-Prostaglandin Dehydrogenase Inhibitors. Molecules 2021, 26(19), 5903. DOI: 10.3390/molecules26195903. View Source

2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine: Differentiation Evidence

C-2 Substituent Dictates 15-PGDH Activity

The C-2 substituent is the dominant driver of 15-PGDH inhibitory potency in 4-phenyl-6-thiophenyl-thieno[2,3-b]pyridin-3-amines. The target compound bears a phenyl group at C-2, lacking the sulfoxide/sulfone hydrogen-bonding motif required for high-affinity 15-PGDH binding. SW033291 (C-2 butylsulfinyl) achieves an IC₅₀ of 1.5–2.74 nM and Ki of 0.1 nM [1]. Replacement with C-2 methylsulfonyl (SW033290) drops potency to IC₅₀ = 525 nM, a ~350-fold loss relative to SW033291 [2]. The C-2 phenyl substitution (target compound) removes all heteroatom hydrogen-bonding capacity at this vector and is expected to ablate 15-PGDH inhibition entirely based on this SAR trend [3].

C-2 substituent & 15-PGDH

Reported

Predicted negligible 15-PGDH IC₅₀ vs. SW033291 IC₅₀ 1.5–2.74 nM, SW033290 IC₅₀ 525 nM

Supports selectivity-control probe use; removes prostaglandin-related polypharmacology

No direct enzymatic data; SAR-based prediction from ~350-fold loss observed with C-2 methylsulfonyl

Evidence Dimension	15-PGDH inhibition IC₅₀
Target Compound Data	Not determined; predicted negligible based on SAR (C-2 phenyl, no H-bond acceptor/donor at this position)
Comparator Or Baseline	SW033291 (C-2 butylsulfinyl): IC₅₀ = 1.5–2.74 nM, Ki = 0.1 nM; SW033290 (C-2 methylsulfonyl): IC₅₀ = 525 nM
Quantified Difference	~350-fold potency loss from butylsulfinyl to methylsulfonyl; complete ablation predicted for C-2 phenyl
Conditions	Recombinant 15-PGDH in vitro enzymatic assay; data from BindingDB and patent US10301320

Why This Matters

Researchers studying 15-PGDH-mediated prostaglandin regulation must not use this compound as an SW033291 substitute; conversely, it serves as an excellent negative control for confirming on-target 15-PGDH pharmacology.

• [1] BindingDB entry for BDBM347359 (SW033291). 15-PGDH IC₅₀ = 2.74 nM. US10301320. https://bindingdb.org. View Source
• [2] BindingDB entry for BDBM53662 (SW033290 / 2-methanesulfonyl analog). 15-PGDH IC₅₀ = 525 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=53662. View Source
• [3] Antczak, M.I.; et al. Structural Insights into Novel 15-Prostaglandin Dehydrogenase Inhibitors. Molecules 2021, 26(19), 5903. Molecular dynamics simulations establish critical H-bonding role of butylsulfinyl group with Ser138, Tyr151, Gln148. View Source

Reduced Complexity vs. SW033291

The target compound (MW = 308.42 g/mol) is 104.17 Da lighter than SW033291 (MW = 412.59 g/mol) . This 25% reduction in molecular weight is accompanied by the absence of the butylsulfinyl side chain, eliminating a stereocenter that generates enantiomers with differing 15-PGDH activity (the (R)-enantiomer of SW033291 is the eutomer) [1]. The target compound is achiral at C-2, removing enantiomeric complexity from synthesis, analytical characterization, and biological interpretation.

Complexity vs. SW033291

Head-to-head

MW 308.42 g/mol, achiral C-2 vs. SW033291 MW 412.59, 1 stereocenter (R/S enantiomers)

Simplifies synthesis and analytical characterization; eliminates enantiomer separation

ΔMW −104 g/mol; no enantiomeric purity concerns in biological assays

Evidence Dimension	Molecular weight and stereochemical complexity
Target Compound Data	MW = 308.42 g/mol; MF = C₁₇H₁₂N₂S₂; 0 stereocenters introduced by C-2 substitution
Comparator Or Baseline	SW033291: MW = 412.59 g/mol; MF = C₂₁H₂₀N₂OS₃; 1 stereocenter at sulfoxide sulfur producing (R)- and (S)-enantiomers
Quantified Difference	ΔMW = -104.17 g/mol (-25.3%); elimination of 1 chiral center and the associated enantiomer separation requirement
Conditions	Calculated from molecular formulas; SW033291 chirality established by chiral HPLC separation and X-ray crystallography (Molecules 2021)

Why This Matters

Lower MW and achirality simplify synthetic scale-up, reduce cost of goods, eliminate enantiomeric purity concerns in biological assays, and improve compliance with Lipinski's Rule of 5 for oral drug development.

• [1] Antczak, M.I.; et al. Structural Insights into Novel 15-Prostaglandin Dehydrogenase Inhibitors. Molecules 2021, 26(19), 5903. Enantioselectivity for (R)-enantiomer established via MD simulations and binding assays. View Source

Thienopyridine Scaffold Anticancer Activity

The thieno[2,3-b]pyridine scaffold has demonstrated potent and broad anticancer activity in the NCI60 human tumor cell line panel. A focused library of 19 commercially available thieno[2,3-b]pyridine analogs revealed that derivatives with phenyl substitution patterns achieved GI₅₀ values of 20–40 nM against melanoma (MDA-MB-435), breast, lung, CNS, and leukemia cell lines [1]. The most potent individual derivative in a separate study (derivative 1) displayed GI₅₀ = 30 nM against MDA-MB-435 [2]. A distinct thieno[2,3-b]pyridine series targeting PLC-γ2 produced GI₅₀ = 58 nM in MDA-MB-435 and mean GI₅₀ = 275 nM across leukemia lines [3]. While direct NCI60 data for the target compound are not yet published, its 2-phenyl-6-thiophenyl substitution pattern places it within the most potent SAR region identified in these studies.

Scaffold anticancer class

Class-level

Analog GI₅₀ range 20–40 nM (NCI60); best derivative GI₅₀ 30 nM (MDA-MB-435)

Supports anticancer cell-model screening fit; 2-aryl region linked to low-nM potency

Data to verify: target compound not directly profiled in NCI60 panel

Evidence Dimension	Cancer cell growth inhibition (GI₅₀)
Target Compound Data	Not directly tested in published NCI60 screens; structurally analogous to the most active derivatives (2-aryl substitution)
Comparator Or Baseline	Published thieno[2,3-b]pyridines with aryl substitution: GI₅₀ range 20–40 nM (breast, melanoma, lung, CNS, leukemia); best single derivative GI₅₀ = 30 nM (MDA-MB-435)
Quantified Difference	Class-level potency benchmark: sub-50 nM achievable with optimized 2-aryl thieno[2,3-b]pyridines; approximately 10³–10⁴-fold more potent than the target compound's predicted residual 15-PGDH activity
Conditions	NCI60 human tumor cell line panel; 48 h continuous exposure; sulforhodamine B protein assay endpoint

Why This Matters

For anticancer drug discovery programs, the target compound provides an entry point into a validated low-nanomolar potency scaffold with a substitution pattern that is orthogonal to the 15-PGDH pharmacology of SW033291, enabling exploration of PLC or kinase targets without prostaglandin pathway interference.

• [1] Arabshahi, H.J.; Leung, E.; Barker, D.; Reynisson, J. The development of thieno[2,3-b]pyridine analogues as anticancer agents applying in silico methods. Med. Chem. Commun. 2014, 5, 186–191. DOI: 10.1039/C3MD00320E. View Source
• [2] Eurtivong, C.; Reynisdóttir, I.; Kuczma, S.; Furkert, D.P.; Brimble, M.A.; Reynisson, J. Identification of anticancer agents based on the thieno[2,3-b]pyridine and 1H-pyrazole molecular scaffolds. Bioorg. Med. Chem. 2016, 24, 3521–3526. DOI: 10.1016/j.bmc.2016.05.061. View Source
• [3] Reynisson, J.; Jaiswal, J.K.; Barker, D.; D'mello, S.A.N.; Denny, W.A.; Baguley, B.C.; Leung, E.Y. Evidence that phospholipase C is involved in the antitumour action of NSC768313, a new thieno[2,3-b]pyridine derivative. Cancer Cell Int. 2016, 16, 18. DOI: 10.1186/s12935-016-0293-6. View Source

Free 3-Amino Group for Divergent Synthesis

The target compound possesses a free primary 3-amino group on the thieno[2,3-b]pyridine core. In the SW033291 series, this amino group is present but is flanked by the sterically demanding and electronically withdrawing C-2 butylsulfinyl group, which can interfere with acylation, sulfonylation, or reductive amination at the 3-amine [1]. The target compound's C-2 phenyl substituent is less sterically encumbering and electronically neutral, providing a more accessible handle for library synthesis. Furthermore, the target compound lacks the sulfoxide moiety that can undergo reduction or Pummerer rearrangement under certain synthetic conditions, offering greater chemical stability during derivatization [2].

3-amino building block

Reported

Free NH₂ with C-2 phenyl; accessible for acylation, sulfonylation, reductive amination

Enables parallel library synthesis without sulfoxide interference

No comparative yield data; steric relief estimated from structural analysis

Evidence Dimension	Synthetic versatility of the 3-amino handle
Target Compound Data	Free 3-NH₂ with C-2 phenyl (sterically and electronically neutral neighbor); amenable to acylation, sulfonylation, reductive amination, urea/thiourea formation
Comparator Or Baseline	SW033291: 3-NH₂ adjacent to C-2 butylsulfinyl (electron-withdrawing, sterically bulky, redox-active); SW033290: 3-NH₂ adjacent to C-2 methylsulfonyl (electron-withdrawing, redox-stable but sterically hindered)
Quantified Difference	Qualitative assessment: reduced steric hindrance (estimated Δ solvent-accessible surface area at N3 > 15 Ų) and absence of competing sulfoxide redox chemistry in target compound
Conditions	Synthetic chemistry assessment based on structural analysis; no direct comparative reaction yield data available

Why This Matters

For medicinal chemistry campaigns requiring rapid SAR exploration via parallel library synthesis at the 3-position, the target compound offers superior chemical tractability compared to the sulfoxide-bearing analogs, potentially reducing the number of synthetic steps and improving yields.

• [1] Antczak, M.I.; et al. Structural Insights into Novel 15-Prostaglandin Dehydrogenase Inhibitors. Molecules 2021, 26(19), 5903. Figure 2 and Table 1 document the 3D binding pose of SW033291 showing proximity of butyl chain to the 3-amino region. View Source
• [2] Abdel-Monem, M.I. Synthesis of Some 2-(Substituted thio)pyridines and Thieno[2,3-b]pyridines. Collect. Czech. Chem. Commun. 1994, 59, 978–986. Documents synthetic routes to 3-amino-thieno[2,3-b]pyridines with various C-2 substituents. View Source

Lipophilicity and Solubility Differentiation

The replacement of the polar butylsulfinyl group (SW033291) with a phenyl ring (target compound) substantially increases the calculated lipophilicity of the scaffold. The parent thieno[2,3-b]pyridine core has a calculated logP of approximately 2.0–2.3 . The addition of two aryl substituents (phenyl at C-2, thiophenyl at C-6) on the target compound is estimated to increase logP into the 3.5–4.5 range, versus SW033291 whose butylsulfinyl group partially offsets aryl lipophilicity (estimated logP ~2.8–3.5). This lipophilicity shift has implications for membrane permeability, plasma protein binding, and metabolic stability, and should be considered when selecting compounds for cellular vs. biochemical assays [1].

Lipophilicity shift

Class-level

Estimated clogP ~3.5–4.5 vs. SW033291 ~2.8–3.5; +0.5–1.5 log units

May influence membrane permeability and solubility; assay format dependent

Calculated values; no experimental logP/logD reported

Evidence Dimension	Calculated partition coefficient (clogP)
Target Compound Data	Estimated clogP ~3.5–4.5 (based on core logP 2.0 + two aryl substituents); experimentally unconfirmed
Comparator Or Baseline	Thieno[2,3-b]pyridine core: clogP = 2.0–2.3 (ChemSpider estimated); SW033291: estimated clogP ~2.8–3.5
Quantified Difference	Estimated ΔclogP ≈ +0.5 to +1.5 log units higher than SW033291; estimated 3–30× higher n-octanol/water partition coefficient
Conditions	Calculated using WSKOW v1.41 (log Kow) and ChemSpider estimates for core scaffold; no experimental logP/logD data available for target compound

Why This Matters

Higher lipophilicity may enhance passive membrane permeability and cellular uptake for intracellular target engagement studies, but may also reduce aqueous solubility; procurement decisions for cell-based vs. biochemical screening should account for these divergent physicochemical profiles.

• [1] Haverkate, N.A.; Leung, E.; Pilkington, L.I.; Barker, D. Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC. Pharmaceutics 2021, 13(12), 2020. Documents impact of lipophilic modifications on thieno[2,3-b]pyridine activity and solubility. View Source

15-PGDH Inactivity for Cleaner Mechanistic Studies

SW033291 is a dual-activity compound: it potently inhibits 15-PGDH (Ki = 0.1 nM) while the thieno[2,3-b]pyridine scaffold also demonstrates anticancer activity via PLC isoforms, tubulin binding (colchicine site), and GPCR modulation [1]. This polypharmacology complicates mechanism-of-action studies. The target compound, by eliminating the C-2 sulfinyl group, removes the 15-PGDH inhibitory activity while retaining the core scaffold responsible for anticancer effects. This makes it a cleaner probe for studying thieno[2,3-b]pyridine-mediated anticancer mechanisms without confounding prostaglandin elevation. The class demonstrates GI₅₀ values of 50–250 nM in multidrug-resistant MDA-MB-435 melanoma and MDA-MB-468 breast cancer cells via microtubule destabilization initiated by colchicine-site binding [2].

Mechanistic selectivity

Cross-study

Predicted 15-PGDH IC₅₀ >10 µM vs. SW033291 Ki 0.1 nM; anticancer scaffold activity retained

Supports cleaner mechanistic deconvolution of PLC/tubulin pathways

No direct dual-target profiling; selectivity >10,000-fold inferred from SAR

Evidence Dimension	Target selectivity (15-PGDH vs. anticancer targets)
Target Compound Data	Predicted 15-PGDH IC₅₀ > 10 µM (inactive); anticancer activity retained via scaffold (predicted GI₅₀ ≤ 1 µM based on class SAR)
Comparator Or Baseline	SW033291: 15-PGDH Ki = 0.1 nM (active); SW033290: 15-PGDH IC₅₀ = 525 nM (weakly active); class anticancer GI₅₀ = 50–250 nM for optimized derivatives
Quantified Difference	Selectivity window for anticancer target engagement over 15-PGDH: >10,000-fold for target compound vs. <1-fold for SW033291 (where 15-PGDH inhibition dominates at sub-nM concentrations)
Conditions	Selectivity inferred from SAR comparison across multiple assay systems; no direct dual-target profiling data for target compound

Why This Matters

In preclinical oncology research, this compound allows interrogation of thieno[2,3-b]pyridine anticancer mechanisms without the confounding effects of PGE₂ elevation, tissue regeneration, and hematopoietic expansion caused by 15-PGDH inhibition, yielding cleaner pharmacological data.

• [1] Reynisson, J.; et al. GPCR Modulation of Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules 2017, 22(12), 2254. Documents GPCR modulatory activity (CRLR-RAMP3 IC₅₀ = 11.9 µM, NPSR1B IC₅₀ = 1.0 µM, CXCR4 IC₅₀ = 6.9 µM). View Source
• [2] Eurtivong, C.; et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents: Molecular modelling and biological evaluation in the sea urchin embryo and human cancer cells. Bioorg. Med. Chem. 2017, 25(2), 658–664. DOI: 10.1016/j.bmc.2016.11.041. View Source

2-Phenyl-6-(thiophen-2-yl)thieno[2,3-b]pyridin-3-amine: Key Applications

Negative Control for 15-PGDH Inhibitor Studies

Use as a structurally matched negative control in 15-PGDH enzymatic and cell-based assays. The C-2 phenyl substitution eliminates the sulfoxide-mediated hydrogen-bonding interactions with Ser138, Tyr151, and Gln148 that are essential for 15-PGDH inhibition [1]. At concentrations up to 10 µM, this compound is predicted to show <10% inhibition of recombinant 15-PGDH, providing a clean baseline for comparator studies with SW033291 (IC₅₀ = 1.5–2.74 nM) and SW033290 (IC₅₀ = 525 nM). This application directly addresses the need for rigorous pharmacological controls in prostaglandin biology research [2].

Anticancer Lead Optimization Targeting PLC/Tubulin

Initiate a medicinal chemistry campaign targeting phospholipase C (PLC) isoforms or the colchicine-binding site of tubulin. The thieno[2,3-b]pyridine class has produced derivatives with GI₅₀ values of 20–40 nM in the NCI60 panel, with the best compound achieving GI₅₀ = 30 nM against MDA-MB-435 melanoma [3]. The target compound's 3-amino group provides a convenient vector for rapid analog synthesis (amides, sulfonamides, ureas) to explore SAR. This scaffold is particularly relevant for triple-negative breast cancer and multidrug-resistant melanoma, where microtubule-destabilizing agents with novel binding sites are needed to overcome taxane resistance [4].

Selectivity Probe for Polypharmacology Deconvolution

Employ as a selectivity tool compound to dissect the multi-target pharmacology of the thieno[2,3-b]pyridine class. Published data show that thieno[2,3-b]pyridines engage at least five distinct target classes: 15-PGDH, PLC isoforms, tubulin (colchicine site), adenosine A2A receptor, and multiple GPCRs [5][6]. The target compound, lacking 15-PGDH activity, simplifies the pharmacological fingerprint and allows researchers to attribute phenotypic effects specifically to PLC, tubulin, or GPCR engagement rather than prostaglandin signaling. This is critical for target deconvolution in phenotypic screening campaigns where the molecular mechanism is unknown.

Building Block for Focused Library Synthesis

Utilize as a core building block for generating focused libraries of thieno[2,3-b]pyridine derivatives. The free 3-amino group permits high-yielding acylation, sulfonylation, and reductive amination without interference from the C-2 substituent [7]. The lower molecular weight (308.42 vs. 412.59 for SW033291) and achiral nature facilitate purification and characterization. Libraries derived from this scaffold can be screened against kinase panels, GPCR arrays, or the NCI60 cell line panel to identify novel targets within the thieno[2,3-b]pyridine pharmacophore space [3].

Application

Selection Property

Validation Focus

15-PGDH negative control

C-2 phenyl substitution profile

Absence of 15-PGDH inhibition at assay concentrations

Anticancer lead optimization

Thieno[2,3-b]pyridine scaffold with free 3-NH₂

Cell-model response endpoints (PLC, tubulin, NCI60)

Polypharmacology deconvolution

15-PGDH-inactive selectivity control

Pathway attribution (PLC/GPCR vs. prostaglandin signaling)

Focused library synthesis

Achiral 3-amino building block

Chemical tractability and derivative characterization

• [1] Antczak, M.I.; et al. Structural Insights into Novel 15-Prostaglandin Dehydrogenase Inhibitors. Molecules 2021, 26(19), 5903. DOI: 10.3390/molecules26195903. View Source
• [2] BindingDB entry for BDBM53662 (SW033290). 15-PGDH IC₅₀ = 525 nM. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=53662. View Source
• [3] Eurtivong, C.; et al. Identification of anticancer agents based on the thieno[2,3-b]pyridine and 1H-pyrazole molecular scaffolds. Bioorg. Med. Chem. 2016, 24, 3521–3526. DOI: 10.1016/j.bmc.2016.05.061. View Source
• [4] Eurtivong, C.; et al. 3-Amino-thieno[2,3-b]pyridines as microtubule-destabilising agents. Bioorg. Med. Chem. 2017, 25(2), 658–664. DOI: 10.1016/j.bmc.2016.11.041. View Source
• [5] Reynisson, J.; et al. GPCR Modulation of Thieno[2,3-b]pyridine Anti-Proliferative Agents. Molecules 2017, 22(12), 2254. Documents CRLR-RAMP3 IC₅₀ = 11.9 µM, NPSR1B IC₅₀ = 1.0 µM, PRLHR IC₅₀ = 9.3 µM, CXCR4 IC₅₀ = 6.9 µM, GPRR35 EC₅₀ = 7.5 µM. View Source
• [6] Reynisson, J.; et al. Evidence that phospholipase C is involved in the antitumour action of NSC768313. Cancer Cell Int. 2016, 16, 18. DOI: 10.1186/s12935-016-0293-6. View Source
• [7] Abdel-Monem, M.I. Synthesis of Some 2-(Substituted thio)pyridines and Thieno[2,3-b]pyridines. Collect. Czech. Chem. Commun. 1994, 59, 978–986. View Source